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Introduction

Aquacobalamin, also known as hydroxocobalamin or vitamin Biza, is a vital water-soluble
vitamin that plays a central role in cellular one-carbon metabolism. This intricate network of
biochemical pathways is fundamental for the synthesis of nucleotides, the regulation of gene
expression through methylation, and the maintenance of metabolic homeostasis. As a direct
precursor to the two active coenzyme forms of vitamin B12, methylcobalamin and
adenosylcobalamin, aquacobalamin is indispensable for the function of key enzymes that
drive one-carbon metabolism. This technical guide provides an in-depth exploration of the core
functions of aquacobalamin, detailing its cellular uptake and conversion, its role in critical
enzymatic reactions, and the methodologies used to study its metabolic impact. The
guantitative data presented herein, along with detailed experimental protocols and pathway
visualizations, offer a comprehensive resource for researchers and professionals in the field of
drug development.

Cellular Uptake and Conversion of Aquacobalamin

The journey of aquacobalamin from circulation to its metabolically active forms within the cell
is a highly regulated process. In the bloodstream, aquacobalamin is bound to the transport
protein transcobalamin (TC). The aquacobalamin-TC complex then binds to the
transcobalamin receptor (TCbIR/CD320) on the cell surface, initiating receptor-mediated
endocytosis.
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Once inside the cell within an endosome, the complex is trafficked to the lysosome, where
transcobalamin is degraded, releasing free aquacobalamin into the cytoplasm. In the
cytoplasm, aquacobalamin undergoes a series of enzymatic reactions to be converted into its
active coenzyme forms. A key study in HelLa cells has shown that the intracellular processing of
aquacobalamin (hydroxocobalamin) is six-fold faster than that of the synthetic form,
cyanocobalamin.[1]

The conversion pathway involves the reduction of the cobalt ion in aquacobalamin from Co3*
to Co2* and subsequently to Co'*. In the cytoplasm, the resulting cob(l)alamin can then be
methylated to form methylcobalamin, the cofactor for methionine synthase. Alternatively, after
transport into the mitochondria, cob(ll)alamin is adenosylated to form adenosylcobalamin, the
cofactor for methylmalonyl-CoA mutase.
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Methionine Synthase Activity Assay Workflow
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Methylmalonyl-CoA Mutase Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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